3-(4-hydroxy-3-nitrophenyl)-2-(6-methyl-1H-benzimidazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(4-hydroxy-3-nitrophenyl)-2-(6-methyl-1H-benzimidazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C17H12N4O3/c1-10-2-4-13-14(6-10)20-17(19-13)12(9-18)7-11-3-5-16(22)15(8-11)21(23)24/h2-8,22H,1H3,(H,19,20)/b12-7+
• InChI Key: NSMZRSMSOHOMLI-KPKJPENVSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)C(=CC3=CC(=C(C=C3)O)[N+](=O)[O-])C#N
• Isomeric SMILES: CC1=CC2=C(C=C1)N=C(N2)/C(=C/C3=CC(=C(C=C3)O)[N+](=O)[O-])/C#N
• Molecular Formula: C17H12N4O3
• Molecular Weight: 320.30 g/mol

Description

3-(4-hydroxy-3-nitrophenyl)-2-(6-methyl-1H-benzimidazol-2-yl)acrylonitrile, also known as HNB, is a novel fluorescent probe that has gained attention in recent years due to its potential applications in scientific research. HNB exhibits excellent photophysical properties, making it a useful tool for studying biological systems. In

Mechanism of Action

The mechanism of action of 3-(4-hydroxy-3-nitrophenyl)-2-(6-methyl-1H-benzimidazol-2-yl)acrylonitrile involves the formation of a covalent bond between the nitrile group of this compound and the thiol group of cysteine residues in proteins. This covalent bond formation results in a red shift in the emission spectrum of this compound, allowing for the detection of protein binding events.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and does not affect cell viability or growth at concentrations commonly used in scientific research. Additionally, this compound has been shown to be stable in a variety of biological environments, including acidic and basic conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(4-hydroxy-3-nitrophenyl)-2-(6-methyl-1H-benzimidazol-2-yl)acrylonitrile is its high selectivity for cysteine residues in proteins, allowing for the specific labeling of proteins of interest. Additionally, this compound exhibits excellent photostability and brightness, making it a useful tool for long-term imaging studies. However, one limitation of this compound is its relatively low quantum yield, which can limit its sensitivity in some applications.

Future Directions

There are several potential future directions for the use of 3-(4-hydroxy-3-nitrophenyl)-2-(6-methyl-1H-benzimidazol-2-yl)acrylonitrile in scientific research. One area of interest is the development of this compound-based biosensors for the detection of specific proteins or protein-protein interactions. Additionally, the use of this compound in combination with other fluorescent probes or imaging techniques could provide valuable insights into complex biological systems. Finally, the development of this compound derivatives with improved photophysical properties could expand its potential applications in scientific research.

Scientific Research Applications

3-(4-hydroxy-3-nitrophenyl)-2-(6-methyl-1H-benzimidazol-2-yl)acrylonitrile has been used in a variety of scientific research applications, including bioimaging, protein labeling, and fluorescence resonance energy transfer (FRET) studies. This compound has been shown to selectively bind to proteins with a high affinity, making it a valuable tool for studying protein-protein interactions and protein localization in live cells.